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Compound of Interest

Methyl 3-amino-4-methyl-4,5-
Compound Name:
dihydrothiophene-2-carboxylate

Cat. No.: B038487

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungs- und Protokollhinweise bieten einen detaillierten Uberblick tiber die
Gewald-Reaktion, eine vielseitige und effiziente Methode zur Synthese von polysubstituierten
2-Aminothiophenen. 2-Aminothiophene sind wichtige Bausteine in der medizinischen Chemie
und Materialwissenschaft, die in zahlreichen biologisch aktiven Verbindungen und funktionellen
Materialien vorkommen.[1][2][3] Die hier prasentierten Informationen umfassen optimierte
Reaktionsbedingungen, detaillierte experimentelle Protokolle und quantitative Daten, um
Forscher bei der erfolgreichen Anwendung dieser Reaktion zu unterstitzen.

Reaktionsprinzip

Die Gewald-Reaktion ist eine Mehrkomponentenreaktion, bei der ein Keton oder Aldehyd, ein
a-Cyanoester (oder ein anderes aktiviertes Nitril) und elementarer Schwefel in Gegenwart einer
Base zu einem substituierten 2-Aminothiophen kondensieren.[4][5][6] Der Mechanismus
umfasst typischerweise drei Hauptschritte:

o Knoevenagel-Kondensation: Eine basenkatalysierte Kondensation zwischen der
Carbonylverbindung und der aktiven Methylenverbindung fuhrt zur Bildung eines a,[3-
ungesattigten Nitril-Intermediats.[5]
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o Schwefeladdition: Elementarer Schwefel addiert sich an das Intermediat. Der genaue
Mechanismus dieses Schrittes ist komplex und kann die Bildung von Polysulfid-

Zwischenprodukten beinhalten.

e Cyclisierung und Tautomerisierung: Das schwefelhaltige Intermediat cyclisiert und
tautomerisiert anschliel3end zum stabilen 2-Aminothiophen-Produkt.[5]

Die Reaktion kann unter verschiedenen Bedingungen durchgefuihrt werden, einschliel3lich
konventioneller Erwarmung, Mikrowellenbestrahlung und sogar I6sungsmittelfreien
mechanochemischen Methoden, was ihre breite Anwendbarkeit unterstreicht.[7][8]

Diagramm des Reaktionsmechanismus

Keton/Aldehyd +
a-aktiviertes Nitril +
Schwefel (Ss)

Schwefel-
Addition

a,B-ungesattigtes
Nitril-Intermediat

Knoevenagel-
Kondensation

Thiolat- Cyclisierung & Substituiertes
Intermediat Tautomerisierung 2-Aminothiophen

Click to download full resolution via product page

Abbildung 1: Allgemeiner Mechanismus der Gewald-Reaktion.

Quantitative Datenzusammenfassung

Die Ausbeuten der Gewald-Reaktion werden von verschiedenen Faktoren beeinflusst, darunter
die Reaktivitat der Substrate, die Wahl des Katalysators, des Lésungsmittels und der
Reaktionsbedingungen (z. B. Temperatur und Zeit). Die folgenden Tabellen fassen

reprasentative Ergebnisse aus der Literatur zusammen.

Tabelle 1: Optimierung der Reaktionsbedingungen fiir die Synthese von 2-Amino-4,5,6,7-
tetrahydrobenzol[b]thiophen-3-carbonitril
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. Katalysator Ldsungsmit Temperatur . Ausbeute

Eintrag Zeit
(mol%) tel (°C) (%)

1 Keiner - RT 24 h Spuren
Piperidiniumb )

2 Toluol 100 35 min 90
orat (10)
Piperidiniumb ]

3 Toluol 100 25 min 94
orat (15)
Piperidiniumb )

4 Toluol 100 20 min 96
orat (20)
Pyrrolidinium )

5 Toluol 100 30 min 92
borat (20)
Morpholinium )

6 Toluol 100 40 min 89
borat (20)
Piperidiniumb

7 Wasser 100 2h 75
orat (20)
Piperidiniumb

8 Ethanol 78 15h 88
orat (20)

Reaktionspartner: Cyclohexanon (1 Aqg.), Malononitril (1 Aqg.), Schwefel (1 Ag.). Daten
extrahiert aus Gavali & Chaturbhuj (2023).[9]

Tabelle 2: Substratumfang unter optimierten Mikrowellenbedingungen
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Aktivierte
Carbonyl- L
] . Nitril- . . Ausbeute
Eintrag Verbindu . Base Produkt Zeit (min)
Verbindu (%)
ng
ng
Methyl-2-
amino-4-
Butyraldeh ~ Methylcyan o )
1 Pyrrolidin propylthiop 30 92
yd oacetat
hen-3-
carboxylat
2-Amino-
4,5-
dihydro-
Cyclopenta . -
2 Malononitril  Pyrrolidin cyclopenta] 30 85
non
b]thiophen-
3-
carbonitril
Ethyl-2-
amino-4-
Acetophen Ethylcyano o )
3 Pyrrolidin phenylthio 30 78
on acetat
phen-3-
carboxylat
2-Amino-4-
4-
. (
o o chlorphenyl
4 Chloraceto  Malononitril  Pyrrolidin ) 30 81
)thiophen-
phenon
3-
carbonitril
Ethyl-2-
amino-4-
Propiophe Ethylcyano henyl-5-
5 piop yiey Pyrrolidin pheny ) 30 75
non acetat methylthiop
hen-3-
carboxylat
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Bedingungen: Carbonyl (1 mmol), Nitril (1.1 mmol), Schwefel (1.1 mmol), Base (1 mmol), DMF
(3 mL), Mikrowellenbestrahlung bei 50°C. Daten extrahiert aus einer Studie zur
mikrowellenunterstitzten Gewald-Reaktion.[10]

Tabelle 3: Vergleich von konventioneller Heizung und Mikrowellenbestrahlung

] . Ausbeute
Eintrag X R1 R2 Methode Zeit
(%)

Konvention

1 CO:Et Me Me I 4 h 50
e

2 CO:zEt Me Me Mikrowelle 3.5 min 58
Konvention

3 CN Ph H 4 h 61
ell

4 CN Ph H Mikrowelle 7.5 min 66
Konvention

5 CO:Et H Et 4 h 48
ell

6 CO:zEt H Et Mikrowelle 6.0 min 62

Bedingungen: KF-Aluminiumoxid als Base. Konventionelle Heizung in Ethanol bei 78°C.
Mikrowellenbestrahlung ohne Losungsmittel. Daten extrahiert aus einer vergleichenden Studie.
[11]

Experimentelle Protokolle

Die folgenden Protokolle beschreiben allgemeine Verfahren fir die Durchfiihrung der Gewald-
Reaktion unter verschiedenen Bedingungen.

Protokoll 1: Allgemeine Eintopf-Synthese unter
konventioneller Erwarmung

» Reagenzienvorbereitung: In einem Rundkolben, ausgestattet mit einem Magnetrihrer und
einem Ruckflusskihler, werden die Carbonylverbindung (10 mmol), die aktive
Methylenverbindung (z.B. Ethylcyanoacetat oder Malononitril, 10 mmol) und elementarer
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Schwefel (12 mmol, 0.38 g) in einem geeigneten Losungsmittel (z.B. 20-30 mL Ethanol oder
Methanol) suspendiert.[12]

o Katalysatorzugabe: Flgen Sie die Base (z.B. Morpholin oder Triethylamin, 10-20 mol%) zur
Reaktionsmischung hinzu.[12]

o Reaktionsdurchfihrung: Ruhren Sie die Mischung bei Raumtemperatur oder erwarmen Sie
sie auf 40-50 °C.[12]

» Reaktionsverfolgung: Uberwachen Sie den Fortschritt der Reaktion mittels
Dunnschichtchromatographie (DC).

o Aufarbeitung: Nach Abschluss der Reaktion kiihlen Sie die Mischung auf Raumtemperatur
ab. Wenn das Produkt ausfallt, wird es durch Filtration isoliert, mit kaltem Lésungsmittel
gewaschen und getrocknet. Andernfalls wird das Losungsmittel unter reduziertem Druck
entfernt.

» Reinigung: Der rohe Ruckstand wird durch Umkristallisation aus einem geeigneten
Losungsmittel (z.B. Ethanol) oder durch Saulenchromatographie auf Kieselgel gereinigt, um
das reine 2-Aminothiophen-Derivat zu erhalten.

Protokoll 2: Mikrowellenunterstiitzte Synthese

o Reagenzienvorbereitung: In ein 5-mL-Mikrowellenreaktionsgefal? werden die
Carbonylverbindung (1.0 mmol), die aktive Methylenverbindung (1.1 mmol), elementarer
Schwefel (1.1 mmol) und die gewéhlte Base (z.B. Pyrrolidin, 1.0 mmol) gegeben.[10]

e Losungsmittelzugabe: Flgen Sie das geeignete Losungsmittel (z.B. 3 mL DMF) hinzu.[10]

o Reaktionsdurchfihrung: VerschlieRen Sie das Gefal und setzen Sie es in den
Mikrowellenreaktor ein. Bestrahlen Sie die Mischung bei einer festgelegten Temperatur (z.B.
50-120 °C) fur eine bestimmte Zeit (z.B. 2-48 Minuten).[3][13]

e Aufarbeitung: Lassen Sie das Gefal3 nach Abschluss der Reaktion auf Raumtemperatur
abkuhlen. Uberfiihren Sie die Reaktionsmischung in einen Scheidetrichter, der Ethylacetat
(20 mL) enthalt, und waschen Sie sie mit Wasser (3 x 20 mL) und gesattigter
Kochsalzlésung (20 mL).[3]
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« |solierung: Trocknen Sie die organische Schicht Uber wasserfreiem Natriumsulfat, filtrieren
Sie und konzentrieren Sie sie unter reduziertem Druck.[3]

» Reinigung: Reinigen Sie den rohen Ruickstand mittels Flash-Saulenchromatographie auf
Kieselgel mit einem geeigneten Eluentensystem (z.B. Hexan/Ethylacetat), um das reine
Produkt zu erhalten.[3]

Diagramm des experimentellen Arbeitsablaufs
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Abbildung 2: Allgemeiner Arbeitsablauf fir die Gewald-Synthese.
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Fehlerbehebung und Optimierung

Problem: Geringe oder keine Ausbeute

« Ineffiziente Knoevenagel-Kondensation: Die Wahl der Base ist entscheidend. Fur weniger
reaktive Ketone kann eine starkere Base oder eine andere Basenklasse erforderlich sein.
Erwagen Sie ein Screening von Basen wie Piperidin, Morpholin oder Triethylamin.[12]

¢ Schlechte Léslichkeit oder Reaktivitat des Schwefels: Polare Losungsmittel wie Ethanol,
Methanol oder DMF verbessern im Allgemeinen die Léslichkeit und Reaktivitat von Schwefel.
Ein leichtes Erwarmen (typischerweise auf 40-60 °C) kann die Reaktivitdt des Schwefels
verbessern.[12]

o Sterische Hinderung: Bei sterisch gehinderten Ketonen kann ein zweistufiges Verfahren
effektiver sein. Isolieren Sie zuerst das a,3-ungesattigte Nitril und setzen Sie es dann in
einem separaten Schritt mit Schwefel und Base um.[12]

Problem: Bildung von Nebenprodukten

e Nicht umgesetzte Ausgangsmaterialien: Erhéhen Sie die Reaktionszeit, optimieren Sie die
Temperatur oder ziehen Sie einen effektiveren Katalysator in Betracht.

o Knoevenagel-Kondensationsintermediat: Wenn das a,B3-ungesattigte Nitril das
Hauptnebenprodukt ist, deutet dies auf eine ineffiziente Schwefeladdition oder Cyclisierung
hin. Eine Erh6hung der Temperatur oder die Verwendung eines polareren Lésungsmittels
kann helfen.

Diese Anwendungshinweise sollen als umfassende Ressource fur die Planung und
Durchfiihrung der Gewald-Reaktion dienen. Durch die Anpassung der hier beschriebenen
Protokolle und die Berlcksichtigung der Optimierungsparameter kdnnen Forscher effizient eine
breite Palette von substituierten 2-Aminothiophenen fur ihre spezifischen Forschungs- und
Entwicklungsanforderungen synthetisieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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